Cas no 111171-29-0 (2H-1-Benzopyran-3-carboxylic acid, 6-bromo-8-(hydroxymethyl)-2-oxo-,ethyl ester)

• Product Name: 2H-1-Benzopyran-3-carboxylic acid, 6-bromo-8-(hydroxymethyl)-2-oxo-,ethyl ester
• CAS No: 111171-29-0
• MF: C₁₃H₁₁BrO₅
• MW: 327.127443552017
• CID: 1196791
• Update Time: 2024-08-02

2H-1-Benzopyran-3-carboxylic acid, 6-bromo-8-(hydroxymethyl)-2-oxo-,ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxylic acid, 6-bromo-8-(hydroxymethyl)-2-oxo-,ethyl ester
• 2H-1-Benzopyran-3-carboxylic acid, 6-bromo-8-(hydroxymethyl)-2-oxo-, ethyl ester

• Inchi： 1S/C13H11BrO5/c1-2-18-12(16)10-5-7-3-9(14)4-8(6-15)11(7)19-13(10)17/h3-5,15H,2,6H2,1H3
• InChI Key： OTNIQQNTZBJFFO-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(CO)C=C(Br)C=C2C=C1C(OCC)=O

Computed Properties

• Exact Mass: 325.97893

Experimental Properties

• Density: 1.642±0.06 g/cm3(Predicted)
• Melting Point: 158-159 °C
• Boiling Point: 510.7±50.0 °C(Predicted)
• PSA: 72.83
• pka: 13.81±0.10(Predicted)